Tetrahydrofurfuryl alcohol
Tetrahydrofurfuryl alcohol
Tetrahydrofurfuryl alcohol appears as a clear colorless liquid with a mild odor. Vapors are heavier than air.
Tetrahydrofurfuryl alcohol is a primary alcohol that is methanol in which one of the hydrogens of the methyl group has been replaced by a tetrahydrofuran-2-yl group. It has a role as a protic solvent. It is a primary alcohol and a member of oxolanes.
Tetrahydro-2-furanmethanol, also known as thfa or 2-hydroxymethyl-tetrahydrofuran, belongs to the class of organic compounds known as tetrahydrofurans. These are heterocyclic compounds containing a saturated, aliphatic, five-membered ring where a carbon is replaced by an oxygen. Tetrahydro-2-furanmethanol exists as a solid, soluble (in water), and a very weakly acidic compound (based on its pKa). Within the cell, tetrahydro-2-furanmethanol is primarily located in the cytoplasm. Tetrahydro-2-furanmethanol can be converted into quizalofop-p-tefuryl.
Tetrahydrofurfuryl alcohol is a primary alcohol that is methanol in which one of the hydrogens of the methyl group has been replaced by a tetrahydrofuran-2-yl group. It has a role as a protic solvent. It is a primary alcohol and a member of oxolanes.
Tetrahydro-2-furanmethanol, also known as thfa or 2-hydroxymethyl-tetrahydrofuran, belongs to the class of organic compounds known as tetrahydrofurans. These are heterocyclic compounds containing a saturated, aliphatic, five-membered ring where a carbon is replaced by an oxygen. Tetrahydro-2-furanmethanol exists as a solid, soluble (in water), and a very weakly acidic compound (based on its pKa). Within the cell, tetrahydro-2-furanmethanol is primarily located in the cytoplasm. Tetrahydro-2-furanmethanol can be converted into quizalofop-p-tefuryl.
Brand Name:
Vulcanchem
CAS No.:
97-99-4
VCID:
VC0166785
InChI:
InChI=1S/C5H10O2/c6-4-5-2-1-3-7-5/h5-6H,1-4H2
SMILES:
C1CC(OC1)CO
Molecular Formula:
C5H10O2
Molecular Weight:
102.13 g/mol
Tetrahydrofurfuryl alcohol
CAS No.: 97-99-4
Reference Standards
VCID: VC0166785
Molecular Formula: C5H10O2
Molecular Weight: 102.13 g/mol
| CAS No. | 97-99-4 |
|---|---|
| Product Name | Tetrahydrofurfuryl alcohol |
| Molecular Formula | C5H10O2 |
| Molecular Weight | 102.13 g/mol |
| IUPAC Name | oxolan-2-ylmethanol |
| Standard InChI | InChI=1S/C5H10O2/c6-4-5-2-1-3-7-5/h5-6H,1-4H2 |
| Standard InChIKey | BSYVTEYKTMYBMK-UHFFFAOYSA-N |
| SMILES | C1CC(OC1)CO |
| Canonical SMILES | C1CC(OC1)CO |
| Boiling Point | 178.0 °C 178 °C @ 760 mm Hg 178 °C |
| Colorform | Colorless liquid |
| Density | 1.0544 @ 20 °C/20 °C Relative density (water = 1): 1.05 1.050-1.052 |
| Flash Point | 167 °F (NFPA, 2010) 167 °F (75 °C) (OPEN CUP) 74 °C c.c. |
| Melting Point | -80 °C Less than -80 °C <-80°C |
| Physical Description | Tetrahydrofurfuryl alcohol appears as a clear colorless liquid with a mild odor. Vapors are heavier than air. Liquid COLOURLESS HYGROSCOPIC LIQUID. Clear colourless liquid; Mild, warm oily caramel aroma |
| Description | Tetrahydrofurfuryl alcohol appears as a clear colorless liquid with a mild odor. Vapors are heavier than air. Tetrahydrofurfuryl alcohol is a primary alcohol that is methanol in which one of the hydrogens of the methyl group has been replaced by a tetrahydrofuran-2-yl group. It has a role as a protic solvent. It is a primary alcohol and a member of oxolanes. Tetrahydro-2-furanmethanol, also known as thfa or 2-hydroxymethyl-tetrahydrofuran, belongs to the class of organic compounds known as tetrahydrofurans. These are heterocyclic compounds containing a saturated, aliphatic, five-membered ring where a carbon is replaced by an oxygen. Tetrahydro-2-furanmethanol exists as a solid, soluble (in water), and a very weakly acidic compound (based on its pKa). Within the cell, tetrahydro-2-furanmethanol is primarily located in the cytoplasm. Tetrahydro-2-furanmethanol can be converted into quizalofop-p-tefuryl. |
| Solubility | 9.79 M 1000 mg/mL at 25 °C Miscible with water, alcohol, ether, acetone, chloroform, benzene Solubility in water: miscible Soluble in water, fats Soluble (in ethanol) |
| Synonyms | tetrahydrofurfuryl alcohol tetrahydrofurfuryl alcohol, (R)-isomer tetrahydrofurfuryl alcohol, (S)-isome |
| Vapor Density | 3.522 (Air = 1) Relative vapor density (air = 1): 3.5 |
| Vapor Pressure | 0.80 mmHg 0.80 mm Hg @ 25 °C Vapor pressure, kPa at 25 °C: 0.186 |
| PubChem Compound | 7360 |
| Last Modified | Nov 12 2021 |
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